molecular formula C19H22N2O2 B495412 2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide

2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide

Cat. No. B495412
M. Wt: 310.4g/mol
InChI Key: QOMFJMOFAOYYMC-UHFFFAOYSA-N
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Description

2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide is a useful research compound. Its molecular formula is C19H22N2O2 and its molecular weight is 310.4g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide

Molecular Formula

C19H22N2O2

Molecular Weight

310.4g/mol

IUPAC Name

2-[(4-tert-butylbenzoyl)amino]-N-methylbenzamide

InChI

InChI=1S/C19H22N2O2/c1-19(2,3)14-11-9-13(10-12-14)17(22)21-16-8-6-5-7-15(16)18(23)20-4/h5-12H,1-4H3,(H,20,23)(H,21,22)

InChI Key

QOMFJMOFAOYYMC-UHFFFAOYSA-N

SMILES

CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2-aminobenzoic acid (137 mg, 1.0 mmol) was reacted with 4-tert-butyl benzoyl chloride (196 mg, 1.0 mmol) as described in general procedure M. The resulting compound was coupled with methylamine (62 mg, 2.0 mmol) as described in general procedure A to afford the title product (186 mg) as a pure white solid.
Quantity
137 mg
Type
reactant
Reaction Step One
Quantity
196 mg
Type
reactant
Reaction Step One
Quantity
62 mg
Type
reactant
Reaction Step Two

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